Cas no 125073-27-0 (1,2-Cyclopentanediol,3-(2,6-diamino-9H-purin-9-yl)-5-(hydroxymethyl)-, (1R,2S,3S,5S)-rel-)

• Product Name: 1,2-Cyclopentanediol,3-(2,6-diamino-9H-purin-9-yl)-5-(hydroxymethyl)-, (1R,2S,3S,5S)-rel-
• CAS No: 125073-27-0
• MF: C₁₁H₁₆N₆O₃
• MW: 280.283141136169
• CID: 149231
• PubChem ID: 130346
• Update Time: 2025-04-19

1,2-Cyclopentanediol,3-(2,6-diamino-9H-purin-9-yl)-5-(hydroxymethyl)-, (1R,2S,3S,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanediol,3-(2,6-diamino-9H-purin-9-yl)-5-(hydroxymethyl)-, (1R,2S,3S,5S)-rel-
• 3-(2,6-diamino-9H-purin-9-yl)-5-(hydroxymethyl)-1,2-cyclopentanediol
• 3-(2,6-diaminopurin-9-yl)-5-(hydroxymethyl)cyclopentane-1,2-diol
• (1alpha,2alpha,3alpha,5alpha)-(+-)-3-(2,6-Diamino-9H-purin-9-yl)-5-(hydroxymethyl)-1,2-cyclopentanediol
• 1,2-Cyclopentanediol, 3-(2,6-diamino-9H-purin-9-yl)-5-(hydroxymethyl)-, (1alpha,2alpha,3alpha,5alpha)-(+-)-
• 3-(2,6-diamino-9H-purin-9-yl)-5-(hydroxymethyl)cyclopentane-1,2-diol
• 3-Dphmc
• SCHEMBL10673149
• 125073-27-0
• CHEMBL20353
• NSC-613819
• NSC613819

• Inchi： 1S/C11H16N6O3/c12-9-6-10(16-11(13)15-9)17(3-14-6)5-1-4(2-18)7(19)8(5)20/h3-5,7-8,18-20H,1-2H2,(H4,12,13,15,16)
• InChI Key： ZLJQBJBJBIATTP-UHFFFAOYSA-N
• SMILES： OC1C(C(CO)CC1N1C=NC2C(N)=NC(N)=NC1=2)O

Computed Properties

• Exact Mass: 280.12858
• Monoisotopic Mass: 280.12838839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -1.7
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 156.33